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Compound of Interest

Compound Name: 2,2,6-Trimethyloctane

Cat. No.: B3054812 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available health and safety

information for 2,2,6-trimethyloctane. It is intended for informational purposes for a technical

audience and should not be substituted for a formal risk assessment or a comprehensive

Safety Data Sheet (SDS). For detailed and substance-specific guidance, always refer to the

manufacturer's SDS.

Introduction
2,2,6-Trimethyloctane is a branched-chain alkane with the molecular formula C₁₁H₂₄. It is a

colorless liquid with a characteristic strong odor and is classified as a flammable liquid. While

specific toxicological data for this compound is limited in publicly accessible literature, this

guide synthesizes the available information on its physical and chemical properties, general

safety and handling procedures, and first-aid measures. The lack of detailed experimental

health effects data underscores the need for careful handling and adherence to general

laboratory safety protocols.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,2,6-trimethyloctane is presented

in Table 1. This data is essential for understanding its behavior under various laboratory

conditions and for implementing appropriate safety measures.
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Property Value

Molecular Formula C₁₁H₂₄

Molecular Weight 156.31 g/mol

Appearance Colorless liquid

Odor Strong

Boiling Point 172.3 °C to 174 °C at 760 mmHg[1][2]

Flash Point 52.7 °C[1][2]

Density 0.7349 to 0.742 g/cm³[1][2]

Vapor Pressure 1.78 mmHg at 25 °C[2]

Refractive Index 1.4134 to 1.416[1][2]

Health and Safety Information
Detailed toxicological studies on 2,2,6-trimethyloctane, such as oral, dermal, and inhalation

toxicity (LD50/LC50), are not readily available in the public domain. Safety data sheets for this

compound often state "no data available" for specific health hazard classifications. However,

based on its classification as a flammable liquid and general knowledge of similar

hydrocarbons, the following precautions are advised.

GHS Classification
The globally Harmonized System of Classification and Labelling of Chemicals (GHS)

classification for 2,2,6-trimethyloctane is primarily as a Flammable Liquid, Category 3. This

indicates that it is a liquid with a flash point of ≥ 23 °C and ≤ 60 °C. Other specific health hazard

classifications are not well-established.

Hazard and Precautionary Statements
Based on its flammability, the following general hazard and precautionary statements apply:
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Type Statement

Hazard Statement H226: Flammable liquid and vapor.

Precautionary Statement (Prevention)

P210: Keep away from heat, hot surfaces,

sparks, open flames and other ignition sources.

No smoking. P233: Keep container tightly

closed. P240: Ground and bond container and

receiving equipment. P241: Use explosion-proof

electrical/ventilating/lighting equipment. P242:

Use only non-sparking tools. P243: Take action

to prevent static discharges. P280: Wear

protective gloves/protective clothing/eye

protection/face protection.

Precautionary Statement (Response)

P303+P361+P353: IF ON SKIN (or hair): Take

off immediately all contaminated clothing. Rinse

skin with water/shower. P370+P378: In case of

fire: Use dry sand, dry chemical or alcohol-

resistant foam to extinguish.

Precautionary Statement (Storage)
P403+P235: Store in a well-ventilated place.

Keep cool.

Precautionary Statement (Disposal)
P501: Dispose of contents/container to an

approved waste disposal plant.

Experimental Protocols
Specific experimental protocols for the toxicological assessment of 2,2,6-trimethyloctane are

not available in the reviewed literature. For general guidance on the toxicological testing of

hydrocarbons, researchers should refer to established OECD (Organisation for Economic Co-

operation and Development) guidelines for chemical testing. These guidelines provide

standardized procedures for assessing various endpoints, including:

Acute Oral Toxicity: OECD Test Guideline 420, 423, or 425

Acute Dermal Toxicity: OECD Test Guideline 402
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Acute Inhalation Toxicity: OECD Test Guideline 403

Skin Irritation/Corrosion: OECD Test Guideline 404

Eye Irritation/Corrosion: OECD Test Guideline 405

Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with 2,2,6-
trimethyloctane.

Handling
Handle in a well-ventilated area or under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety glasses or goggles, and a lab coat.

Keep away from ignition sources such as heat, sparks, and open flames.

Use non-sparking tools and take precautionary measures against static discharge.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Store away from heat and direct sunlight.

First-Aid Measures
In case of exposure to 2,2,6-trimethyloctane, the following first-aid measures are

recommended. Seek medical attention if symptoms persist.
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Flammable liquid. Vapors are heavier than air and may travel to a source

of ignition and flash back.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Logical Workflow for Chemical Spill Response
The following diagram illustrates a general workflow for responding to a chemical spill, which is

applicable to 2,2,6-trimethyloctane.
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Initial Actions Containment & Cleanup
Final Steps

Alert Personnel & 
 Evacuate Area

Assess Spill Size & 
 Immediate Risks Don Appropriate PPE Contain the Spill with 

 Absorbent Material

Neutralize (if applicable)

For acids/bases
Absorb the Spilled Material Collect Contaminated Material 

 into a Labeled Waste Container Decontaminate the Area Dispose of Waste According 
 to Regulations Report the Incident

Click to download full resolution via product page

A generalized workflow for responding to a chemical spill.

Conclusion
While 2,2,6-trimethyloctane has established physical and chemical properties, there is a

significant lack of publicly available, detailed toxicological data. It is classified as a flammable

liquid and should be handled with the appropriate precautions to avoid ignition and exposure.

The information provided in this guide is based on general principles of chemical safety and the

limited data available for this specific compound. Researchers, scientists, and drug

development professionals should exercise caution, adhere to standard laboratory safety

practices, and consult the manufacturer's Safety Data Sheet before handling 2,2,6-
trimethyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3054812#2-2-6-trimethyloctane-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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